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Compound of Interest

Compound Name: 2-Bromo-5-hydroxybenzonitrile

Cat. No.: B120245 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-5-hydroxybenzonitrile
(CAS No: 189680-06-6). Adherence to these protocols is essential for ensuring laboratory

safety and proper environmental stewardship.

Chemical Identifier:

Name: 2-Bromo-5-hydroxybenzonitrile

CAS Number: 189680-06-6

Molecular Formula: C₇H₄BrNO

Molecular Weight: 198.02 g/mol [1]

Hazard Identification and Classification:

2-Bromo-5-hydroxybenzonitrile is classified as an acute toxicant and an irritant.[1][2] Based

on data for closely related compounds and provided hazard statements, the primary hazards

include:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if

inhaled.[2]

Skin Irritation: Causes skin irritation.[2][3][4][5][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b120245?utm_src=pdf-interest
https://www.benchchem.com/product/b120245?utm_src=pdf-body
https://www.benchchem.com/product/b120245?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzonitrile
https://www.benchchem.com/product/b120245?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzonitrile
https://www.biosynth.com/p/FB70711/189680-06-6-2-bromo-5-hydroxybenzonitrile
https://www.biosynth.com/p/FB70711/189680-06-6-2-bromo-5-hydroxybenzonitrile
https://www.biosynth.com/p/FB70711/189680-06-6-2-bromo-5-hydroxybenzonitrile
https://www.fishersci.se/store/msds?partNumber=11410110&countryCode=SE&language=en
https://www.fishersci.com/store/msds?partNumber=AAH66401&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/J97197_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR400079_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serious Eye Irritation: Causes serious eye irritation.[2][3][4][5][6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][3][5][6]

Signal Word: Warning[3][5]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this compound. The following

PPE is mandatory to minimize exposure:

Body Part Recommended Protection Specification/Standard

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[4]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat or

chemical-resistant suit.

Inspect gloves for any signs of

degradation or puncture before

use.

Respiratory

Use only in a well-ventilated

area, preferably within a

certified chemical fume hood. If

dust is generated or ventilation

is inadequate, a NIOSH/MSHA

approved respirator is

recommended.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[4]

Body
Long-sleeved clothing or a lab

coat.

Wear appropriate protective

clothing to prevent skin

exposure.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.
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1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.

Work within a certified chemical fume hood to ensure adequate ventilation.

Gather all necessary PPE and inspect it for integrity.

Have appropriate spill cleanup materials (e.g., inert absorbent material) readily available.

2. Handling:

Avoid the formation of dust when handling the solid material.[3][4]

Wash hands thoroughly after handling.[3][5]

Do not eat, drink, or smoke in the laboratory area.[3]

Keep the container tightly closed when not in use.[3][5]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[5]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[3][5]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[3][4]

[5]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Call a POISON CENTER or doctor/physician if you feel unwell.[3][4]
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Disposal Plan
Proper disposal of 2-Bromo-5-hydroxybenzonitrile and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of 2-Bromo-5-hydroxybenzonitrile and any contaminated

materials in a designated, labeled hazardous waste container. The container must be kept

closed and stored in a cool, dry, well-ventilated area. Disposal should be carried out by a

licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[7]

Do not let the product enter drains.[5][7]

Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be

placed in a sealed bag and disposed of as hazardous waste.

Regulatory Compliance: Waste generators must consult federal, state, and local hazardous

waste regulations to ensure complete and accurate classification and disposal.[5]

Workflow for Safe Handling of 2-Bromo-5-
hydroxybenzonitrile
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Caption: Workflow for the safe handling of 2-Bromo-5-hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b120245?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzonitrile
https://www.biosynth.com/p/FB70711/189680-06-6-2-bromo-5-hydroxybenzonitrile
https://www.fishersci.se/store/msds?partNumber=11410110&countryCode=SE&language=en
https://www.fishersci.com/store/msds?partNumber=AAH66401&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/J97197_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR400079_msds.pdf
https://www.echemi.com/sds/2-bromo-5-hydroxybenzoic-acid-pd180713162807.html
https://www.benchchem.com/product/b120245#personal-protective-equipment-for-handling-2-bromo-5-hydroxybenzonitrile
https://www.benchchem.com/product/b120245#personal-protective-equipment-for-handling-2-bromo-5-hydroxybenzonitrile
https://www.benchchem.com/product/b120245#personal-protective-equipment-for-handling-2-bromo-5-hydroxybenzonitrile
https://www.benchchem.com/product/b120245#personal-protective-equipment-for-handling-2-bromo-5-hydroxybenzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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